Cas no 373356-48-0 (1-{thieno[2,3-d]pyrimidin-4-yl}piperazine)

• Product Name: 1-{thieno[2,3-d]pyrimidin-4-yl}piperazine
• CAS No: 373356-48-0
• MF: C₁₀H₁₂N₄S
• MW: 220.294079780579
• MDL: MFCD00728969
• CID: 1483388
• PubChem ID: 16768198
• Update Time: 2025-10-24

1-{thieno[2,3-d]pyrimidin-4-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 4-(1-piperazinyl)thieno[2,3-d]pyrimidine
• 4-(piperazin-1-yl)thieno[2,3-d]pyrimidine
• 4-(piperazin-1-yl)thieno[2,3-d]pyrimidine hydrochloride
• 4-PIPERAZIN-1-YLTHIENO[2,3-D]PYRIMIDINE
• 1-{thieno[2,3-d]pyrimidin-4-yl}piperazine
• BDBM50304810
• MFCD00728969
• 4-Piperazin-1-yl-thieno[2,3-d]pyrimidine
• DA-06355
• 4-Piperazin-1-ylthieno[2,3-d]pyrimidine, AldrichCPR
• PS-3311
• 373356-48-0
• PD181891
• CHEMBL596108
• YPA35648
• Thieno[2,3-d]pyrimidine, 4-(1-piperazinyl)-
• G22015
• DTXSID101274071
• Q8PG3ZF4BZ
• Z228587136
• SCHEMBL4922800
• AKOS000123564
• EN300-29445
• F8889-2451

• MDL： MFCD00728969
• Inchi： 1S/C10H12N4S/c1-6-15-10-8(1)9(12-7-13-10)14-4-2-11-3-5-14/h1,6-7,11H,2-5H2
• InChI Key： HFGUINASBGDWLY-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=NC=NC=2N1CCNCC1

Computed Properties

• Exact Mass: 220.07826757g/mol
• Monoisotopic Mass: 220.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.3Ų

1-{thieno[2,3-d]pyrimidin-4-yl}piperazine Security Information

• Hazard Statement： Irritant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{thieno[2,3-d]pyrimidin-4-yl}piperazine

Comprehensive Overview of 1-{thieno[2,3-d]pyrimidin-4-yl}piperazine (CAS No. 373356-48-0)

1-{thieno[2,3-d]pyrimidin-4-yl}piperazine, with the CAS number 373356-48-0, is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thienopyrimidine family, a class of molecules known for their diverse biological activities. The integration of a piperazine moiety enhances its potential as a scaffold for drug development, particularly in targeting kinase inhibitors and central nervous system (CNS) disorders. Researchers are increasingly exploring its applications due to its unique structural features and promising pharmacological properties.

In recent years, the demand for thienopyrimidine derivatives has surged, driven by their role in cancer therapy and neurodegenerative disease research. The compound 1-{thieno[2,3-d]pyrimidin-4-yl}piperazine is no exception, with studies highlighting its potential as a selective kinase modulator. Its CAS number 373356-48-0 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in medicinal chemistry. Additionally, its piperazine component is a common motif in drug design, often associated with improved solubility and bioavailability.

The structural elegance of 1-{thieno[2,3-d]pyrimidin-4-yl}piperazine lies in its thienopyrimidine core, which mimics purine bases found in DNA and RNA. This resemblance allows it to interact with enzyme active sites and receptor proteins, making it a valuable tool for biochemical assays. The compound's CAS number 373356-48-0 is often linked to studies investigating signal transduction pathways and cell proliferation mechanisms. As such, it has become a focal point for researchers aiming to develop next-generation therapeutics.

From a synthetic perspective, 1-{thieno[2,3-d]pyrimidin-4-yl}piperazine offers versatility in organic synthesis. Its thienopyrimidine scaffold can be functionalized to yield a wide range of analogs, each with distinct biological profiles. This adaptability aligns with the current trend in precision medicine, where tailored compounds are designed to address specific disease targets. The compound's CAS number 373356-48-0 is frequently cited in patents and research papers, underscoring its industrial and academic significance.

In the context of drug discovery, 1-{thieno[2,3-d]pyrimidin-4-yl}piperazine is often compared to other thienopyrimidine derivatives due to its balanced pharmacokinetic properties. Its piperazine ring contributes to its blood-brain barrier (BBB) permeability, a critical factor for CNS-targeted drugs. This feature has sparked interest in its potential for treating neurological conditions, such as Alzheimer's disease and Parkinson's disease. The compound's CAS number 373356-48-0 is thus a key identifier in neuroscience research.

Beyond its pharmaceutical applications, 1-{thieno[2,3-d]pyrimidin-4-yl}piperazine is also explored in material science. Its conjugated thienopyrimidine system exhibits interesting electronic properties, making it a candidate for organic semiconductors and photovoltaic materials. This multidisciplinary appeal further elevates the importance of its CAS number 373356-48-0 in scientific literature. Researchers are actively investigating its potential in green chemistry and sustainable technology.

In summary, 1-{thieno[2,3-d]pyrimidin-4-yl}piperazine (CAS No. 373356-48-0) is a multifaceted compound with broad applications in drug development, biochemical research, and material science. Its unique thienopyrimidine-piperazine hybrid structure positions it as a valuable asset in modern science. As interest in targeted therapies and functional materials grows, this compound is poised to remain at the forefront of innovation.